Selanide
Description
Selanide is a selenium hydride. It is a conjugate base of a selane.
Scientific Research Applications
Synthesis in Organic Chemistry
- Radical Cascade Reactions : Imidoyl selanides, derived from amides, are utilized as radical precursors in cascade reactions for synthesizing aryl-annulated[b]carbazoles, notably in the high-yielding synthesis of the anticancer alkaloid ellipticine (Pedersen et al., 2005).
Environmental Botany
- Stress Protection in Plants : In a study on Brassica juncea L. plants, selenium (Se) demonstrated a protective role against chromium (Cr) toxicity. Selenium application led to restoration of growth, reduction in oxidative damage, and strengthening of enzymatic and non-enzymatic defense systems. This research highlights selenium's potential in improving plant resilience to environmental stress (Handa et al., 2019).
Biomedical Research
Oxidative Stress in Phenylketonuria : A study on phenylketonuria (PKU) patients showed that supplementation with l-carnitine and selenium reduces oxidative stress. This suggests the importance of these supplements in correcting oxidative stress processes in PKU patients, potentially contributing to alleviating neurological symptoms (Sitta et al., 2011).
Nanoselenium in Agriculture : Research on pepper plants (Capsicum annuum L.) indicated that nano-selenium can mitigate cadmium accumulation in plants. The study highlights nano-selenium's role in enhancing the integrity of cell walls and promoting resistance through hormone signal transduction, thereby improving plant capacity to resist environmental stress (Li et al., 2021).
Bone Health : Selenium deficiency was found to be detrimental to bone microarchitecture in mice. The study indicates that selenium plays a significant role in cellular redox status and may have beneficial effects on bone health (Cao et al., 2012).
properties
Molecular Formula |
HSe- |
|---|---|
Molecular Weight |
79.98 g/mol |
IUPAC Name |
selanide |
InChI |
InChI=1S/H2Se/h1H2/p-1 |
InChI Key |
SPVXKVOXSXTJOY-UHFFFAOYSA-M |
SMILES |
[SeH-] |
Canonical SMILES |
[SeH-] |
Origin of Product |
United States |
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